Cas no 63777-74-2 (1H-1,2,3-Triazole, 1-[(2-fluorophenyl)methyl]-)

• Product Name: 1H-1,2,3-Triazole, 1-[(2-fluorophenyl)methyl]-
• CAS No: 63777-74-2
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 1667858
• Update Time: 2024-09-12

1H-1,2,3-Triazole, 1-[(2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-[(2-fluorophenyl)methyl]-

• Inchi： 1S/C9H8FN3/c10-9-4-2-1-3-8(9)7-13-6-5-11-12-13/h1-6H,7H2
• InChI Key： WDPSHESSYVEXFN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C=CN=N1

Computed Properties

• Exact Mass: 177.07034

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 310.6±44.0 °C(Predicted)
• PSA: 30.71
• pka: 0.93±0.12(Predicted)